![molecular formula C20H21N5O2 B2390233 N-((1H-benzo[d]imidazol-2-yl)methyl)-2-(2-oxo-3-(p-tolyl)imidazolidin-1-yl)acetamide CAS No. 1324347-25-2](/img/structure/B2390233.png)
N-((1H-benzo[d]imidazol-2-yl)methyl)-2-(2-oxo-3-(p-tolyl)imidazolidin-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1H-benzo[d]imidazol-2-yl)methyl)-2-(2-oxo-3-(p-tolyl)imidazolidin-1-yl)acetamide is a useful research compound. Its molecular formula is C20H21N5O2 and its molecular weight is 363.421. The purity is usually 95%.
BenchChem offers high-quality N-((1H-benzo[d]imidazol-2-yl)methyl)-2-(2-oxo-3-(p-tolyl)imidazolidin-1-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((1H-benzo[d]imidazol-2-yl)methyl)-2-(2-oxo-3-(p-tolyl)imidazolidin-1-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Studies
A study by Khairwar, Mishra, and Singh (2021) on novel fused heterocyclic compounds, including derivatives of benzimidazole, explored their preparation and antimicrobial activity. These compounds showed significant activity against various microbial strains, indicating their potential as antimicrobial agents. The research highlights the versatility of benzimidazole derivatives in combating microbial infections (Rekha Khairwar, D. Mishra, & Arun K. Singh, 2021).
Synthesis and Characterization
Gullapelli, Thupurani, and Brahmeshwari (2014) synthesized benzimidazole-based pyrimidine derivatives, investigating their antibacterial activity. This study underscores the importance of structural modification in enhancing the biological activities of benzimidazole derivatives, showcasing the compound's potential in the synthesis of bioactive molecules (Kumaraswamy Gullapelli, M. Thupurani, & G. Brahmeshwari, 2014).
Structural Analysis
Sethusankar, Thennarasu, Velmurugan, and Moon Jib-Kim (2002) provided a detailed structural analysis of a similar compound, highlighting the molecular geometry and intermolecular interactions that could be crucial for its biological activities. Their work on crystal structure offers insights into how such compounds can be further modified or utilized in various scientific applications (K. Sethusankar, S. Thennarasu, D. Velmurugan, & Moon Jib-Kim, 2002).
Novel Synthesis Approaches
Veltri et al. (2018) discussed a carbonylative approach to synthesize functionalized benzimidazoimidazoles, demonstrating the compound's versatility in organic synthesis. Their methodology offers a new pathway for generating complex molecules with potential applications in medicinal chemistry and materials science (L. Veltri, S. Giofrè, P. Devo, R. Romeo, A. Dobbs, & B. Gabriele, 2018).
Corrosion Inhibition
Rouifi et al. (2020) explored the corrosion inhibition potential of benzimidazole derivatives for carbon steel in acidic environments. Their findings demonstrate the compound's utility in industrial applications, particularly in protecting metals from corrosion, which has significant implications for material science and engineering (Z. Rouifi, M. Rbaa, A. Abousalem, F. Benhiba, T. Laabaissi, H. Oudda, B. Lakhrissi, Abdellah Guenbour, I. Warad, & A. Zarrouk, 2020).
properties
IUPAC Name |
N-(1H-benzimidazol-2-ylmethyl)-2-[3-(4-methylphenyl)-2-oxoimidazolidin-1-yl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N5O2/c1-14-6-8-15(9-7-14)25-11-10-24(20(25)27)13-19(26)21-12-18-22-16-4-2-3-5-17(16)23-18/h2-9H,10-13H2,1H3,(H,21,26)(H,22,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHXSACBZSCCQMO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2CCN(C2=O)CC(=O)NCC3=NC4=CC=CC=C4N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((1H-benzo[d]imidazol-2-yl)methyl)-2-(2-oxo-3-(p-tolyl)imidazolidin-1-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.